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Compound of Interest

Compound Name: 2,3-Difluoro-6-nitrophenol

Cat. No.: B104600 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: This application note provides a detailed protocol for the purification of 2,3-Difluoro-
6-nitrophenol using steam distillation. This method is particularly effective for separating

volatile ortho-nitrophenols from less volatile isomers and non-volatile impurities. The protocol

covers the principles of steam distillation, required materials and equipment, a step-by-step

experimental procedure, and methods for purity analysis.

Introduction
2,3-Difluoro-6-nitrophenol is a key intermediate in the synthesis of various pharmaceuticals

and agrochemicals.[1][2][3] Its unique molecular structure, featuring both fluoro- and nitro-

functional groups, makes it a versatile building block for creating complex organic molecules

with enhanced biological activity.[2][3] The purity of this intermediate is critical for the success

and reproducibility of subsequent synthetic steps.

Steam distillation is a widely used technique for the purification of organic compounds that are

immiscible with water and have a significant vapor pressure at the boiling point of water.[4] This

method is particularly well-suited for the separation of ortho-nitrophenols from their para-

isomers.[5][6][7] The ortho-isomer, in this case, 2,3-Difluoro-6-nitrophenol, can form

intramolecular hydrogen bonds, which decreases its boiling point and increases its volatility,

making it readily separable by steam.[4][5][8] In contrast, para-nitrophenols exhibit

intermolecular hydrogen bonding, leading to molecular association, higher boiling points, and
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lower volatility.[4][6] This protocol details the application of steam distillation for the efficient

purification of 2,3-Difluoro-6-nitrophenol.

Physicochemical Properties of 2,3-Difluoro-6-
nitrophenol
A summary of the key physical and chemical properties of 2,3-Difluoro-6-nitrophenol is
presented in the table below. These properties are essential for understanding its behavior

during steam distillation.

Property Value Reference

CAS Number 82419-26-9 [1][9]

Molecular Formula C₆H₃F₂NO₃ [1][3][10]

Molecular Weight 175.09 g/mol [1][3][10]

Appearance
White to light yellow crystalline

powder
[1][2]

Melting Point 60-62 °C [1][2][9]

Boiling Point (Predicted) 215.9 ± 35.0 °C [1]

Vapor Pressure 0.0984 mmHg at 25°C [1]

Solubility
Insoluble in water; Soluble in

alcohols and ketones
[1]

Experimental Protocol
Materials and Equipment
Materials:

Crude 2,3-Difluoro-6-nitrophenol

Distilled water

Sodium chloride (NaCl)
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Dichloromethane (CH₂Cl₂) or Ethyl acetate (EtOAc)

Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Boiling chips

Ice

Equipment:

Steam generator (or a three-neck round-bottom flask with a heating mantle and a steam inlet

tube)

Distillation flask (round-bottom flask)

Claisen adapter

Stillhead

Condenser (Liebig or Allihn)

Receiving flask (Erlenmeyer flask or beaker)

Heating mantle

Separatory funnel

Rotary evaporator

Beakers, graduated cylinders, and other standard laboratory glassware

Analytical balance

Melting point apparatus

HPLC or GC-MS system for purity analysis

Procedure
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Step 1: Apparatus Setup

Assemble the steam distillation apparatus as shown in the workflow diagram.

Place the crude 2,3-Difluoro-6-nitrophenol (e.g., 10 g) into the distillation flask.

Add approximately 100 mL of distilled water to the distillation flask to create a slurry. Add a

few boiling chips.

Connect the distillation flask to the steam generator via a steam inlet tube that extends below

the surface of the water in the flask.

Connect the stillhead and condenser to the distillation flask. Position the receiving flask at

the outlet of the condenser.

Ensure all joints are securely clamped. It is important that the system is not closed, to avoid

pressure build-up.

Begin circulating cold water through the condenser.

Step 2: Steam Distillation

Gently heat the distillation flask with a heating mantle to prevent excessive condensation of

steam.

Begin passing steam from the steam generator into the distillation flask.

The mixture of steam and 2,3-Difluoro-6-nitrophenol vapor will pass through the condenser

and collect in the receiving flask as a milky or cloudy distillate containing the purified product.

Continue the distillation until the distillate runs clear, indicating that all the volatile 2,3-
Difluoro-6-nitrophenol has been collected.

Step 3: Isolation of Purified Product

Cool the collected distillate in an ice bath to precipitate the solid 2,3-Difluoro-6-nitrophenol.

Transfer the cooled distillate to a separatory funnel.
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Extract the aqueous suspension with a suitable organic solvent such as dichloromethane or

ethyl acetate (e.g., 3 x 50 mL).

Combine the organic layers. If an emulsion forms, add a small amount of brine (saturated

NaCl solution) to break it.

Dry the combined organic extracts over anhydrous sodium sulfate or magnesium sulfate.

Filter to remove the drying agent.

Remove the solvent using a rotary evaporator to yield the purified 2,3-Difluoro-6-
nitrophenol as a yellow crystalline solid.

Step 4: Purity Analysis

Determine the melting point of the purified solid and compare it to the literature value (60-62

°C). A sharp melting point close to the literature value indicates high purity.

Analyze the purity of the product using HPLC or GC-MS and compare it to the crude

material.

Calculate the final yield of the purified product.

Data Presentation
The following table summarizes the expected results from the purification process.

Parameter Crude Sample Purified Sample

Appearance Dark yellow to brown solid Light yellow crystalline solid

Weight (g) 10.0 (e.g., 8.5)

Yield (%) N/A (e.g., 85%)

Melting Point (°C) (e.g., 55-60 °C) (e.g., 60-62 °C)

Purity (by HPLC/GC-MS, %) (e.g., 85%) (e.g., >98%)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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